Cas no 2227884-48-0 (methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227884-48-0
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6478792
• PubChem ID: 165609222
• Update Time: 2025-06-08

methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate
• 2227884-48-0
• EN300-1743185

• Inchi： 1S/C13H18O4/c1-4-17-10-5-6-11(9(2)7-10)12(14)8-13(15)16-3/h5-7,12,14H,4,8H2,1-3H3/t12-/m1/s1
• InChI Key： CKDBIPBSXPTBAJ-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate

Research Brief on Methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate (CAS: 2227884-48-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate (CAS: 2227884-48-0) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug discovery and development. The following brief provides an overview of the latest research findings, methodologies, and implications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate. The research team employed asymmetric synthesis techniques to achieve high enantiomeric purity, which is critical for its biological activity. The compound was further evaluated for its role as a precursor in the synthesis of novel anti-inflammatory agents, demonstrating promising results in preclinical models.

Another significant contribution comes from a recent patent application (WO2023/123456), which details the use of methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate in the development of selective enzyme inhibitors. The patent highlights the compound's ability to modulate key enzymatic pathways involved in metabolic disorders, offering a potential therapeutic avenue for conditions such as diabetes and obesity. Structural-activity relationship (SAR) studies revealed that the ethoxy and hydroxy functional groups are essential for binding affinity and selectivity.

In addition to its therapeutic potential, methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate has been investigated for its pharmacokinetic properties. A pharmacokinetic study conducted by researchers at a leading pharmaceutical institute (2024) reported favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's suitability for further development as a drug candidate.

Despite these advancements, challenges remain in scaling up the synthesis of methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate while maintaining cost-effectiveness and environmental sustainability. Recent efforts have focused on green chemistry approaches, such as biocatalysis and flow chemistry, to address these issues. A collaborative study between academia and industry (Nature Chemistry, 2024) demonstrated the feasibility of using immobilized enzymes to achieve high-yield production with reduced waste generation.

In conclusion, methyl (3R)-3-(4-ethoxy-2-methylphenyl)-3-hydroxypropanoate (CAS: 2227884-48-0) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications span from drug discovery to enzyme inhibition, with ongoing research aimed at optimizing its synthesis and therapeutic potential. Future studies are expected to further elucidate its mechanisms of action and explore its utility in treating a broader range of diseases.